Cas no 15130-85-5 (inokosterone)

• Product Name: inokosterone
• CAS No: 15130-85-5
• MF: C₂₇H₄₄O₇
• MW: 480.634069442749
• CID: 183409
• PubChem ID: 441828
• Update Time: 2025-06-07

inokosterone Chemical and Physical Properties

Names and Identifiers

• inokosterone
• 5-beta-Cholest-7-en-6-one, 2-beta,3-beta,14,20,22,26-hexahydroxy-, (22R,25RS)-
• Cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (2-beta,3-beta,5-beta,22R)- (9CI)
• 2,3,14,20,22,26-hexahydroxycholest-7-en-6-one
• (2beta,3beta,5beta,22R,25R)-2,3,14,20,22,26-hexahydroxycholest-7-en-6-one
• Lnokosterone
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R,3R,6R)-2,3,7-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• Cholest-7-en-6-one,2,3,14,20,22,26-hexahydroxy-, (2b,3b,5b,22R)-
• (22R)-2β,3β,14,20,22,26-Hexahydroxy-5β-cholest-7-en-6-one
• CS-0032159
• FS-8110
• 19682-38-3
• SCHEMBL143421
• C08819
• Q27103165
• (22R,25R)-2beta,3beta,14,20,22,26-hexahydroxy-5beta-cholest-7-en-6-one
• LMST01010194
• DTXSID40164756
• CHEBI:27495
• PD125550
• Cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (2-beta,3-beta,5-beta,22R)-
• 25R-Inokosterone
• AKOS015896810
• 15130-85-5
• HY-N4131
• 2,3,14-trihydroxy-10,13-dimethyl-17-(2,3,7-trihydroxy-6-methylheptan-2-yl)-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• NSC342715
• AKOS040761862
• 88980-54-5
• CHEMBL1967672
• DTXSID30915350
• NSC-342715
• PD125551
• 94720-16-8
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-((2R,3R,6R)-2,3,7-trihydroxy-6-methylheptan-2-yl)-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
• DA-54329
• Cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (2-beta,3-beta,5-beta,22R)-(9CI)
• Calinecdysone A
• DTXCID9087247

• Inchi： 1S/C27H44O7/c1-15(14-28)5-6-23(32)26(4,33)22-8-10-27(34)17-11-19(29)18-12-20(30)21(31)13-24(18,2)16(17)7-9-25(22,27)3/h11,15-16,18,20-23,28,30-34H,5-10,12-14H2,1-4H3/t15-,16+,18+,20-,21+,22+,23-,24-,25-,26-,27-/m1/s1
• InChI Key： JQNVCUBPURTQPQ-GYVHUXHASA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CC[C@@H](C)CO)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 480.30900
• Monoisotopic Mass: 480.30870374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 255 ºC (dec.)
• Boiling Point: 498.63°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 138.45000
• LogP: 1.71150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives